Cas no 303986-46-1 (2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile)

• Product Name: 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile
• CAS No: 303986-46-1
• MDL: MFCD01314580
• CID: 4644669
• Update Time: 2025-07-18

2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-CHLOROBENZYL)-2,4,5-TRIOXO-1-IMIDAZOLIDINYL]ACETONITRILE
• 1-Imidazolidineacetonitrile, 3-[(3-chlorophenyl)methyl]-2,4,5-trioxo-
• 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile

• MDL： MFCD01314580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile

Comprehensive Overview of 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile (CAS No. 303986-46-1)

The compound 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile (CAS No. 303986-46-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazolidinyl core and a chlorobenzyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. Recent trends in drug discovery and green chemistry have amplified the demand for such structurally diverse molecules, particularly those with potential applications in enzyme inhibition and crop protection.

One of the key reasons for the growing attention toward 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile is its relevance in addressing antimicrobial resistance (AMR), a global health crisis. Researchers are investigating its derivatives for their ability to target resistant bacterial strains, aligning with the World Health Organization's (WHO) priority pathogens list. Additionally, its nitrile functional group offers versatility in synthetic modifications, making it a valuable intermediate in medicinal chemistry.

From an industrial perspective, this compound is often discussed in the context of sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods and solvent-free reactions to produce such molecules efficiently. The chlorobenzyl segment, in particular, is scrutinized for its role in enhancing bioactivity while minimizing environmental impact—a balance critical for modern agrochemical formulations.

In the realm of computational chemistry, 303986-46-1 has been modeled for its molecular docking properties. Virtual screening studies suggest potential interactions with protease enzymes, which could pave the way for its use in antiviral therapies. This aligns with current searches for "broad-spectrum antiviral agents" and "small molecule inhibitors," reflecting public interest in pandemic preparedness.

The compound's nomenclature, 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile, highlights its structural complexity. The trioxo-imidazolidine scaffold is rare in nature but synthetically accessible, offering a platform for structure-activity relationship (SAR) studies. Such investigations are frequently searched by academic users seeking "SAR optimization techniques" or "heterocyclic compound design."

Quality control of CAS No. 303986-46-1 is another hot topic, especially among manufacturers. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, as even trace impurities can affect performance in high-throughput screening. This underscores the compound's role in precision medicine and biomarker development.

In conclusion, 2-3-(3-Chlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetonitrile represents a nexus of innovation across multiple disciplines. Its applications span from tackling global health challenges to enabling sustainable industrial processes, making it a compound worthy of continued exploration. As research evolves, so too will its potential to address some of science's most pressing questions.